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Cat. No.: B13558595

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical and chemical properties of 3-
Bromo-4-fluoro-2-methylbenzaldehyde, a substituted aromatic aldehyde of interest in

synthetic chemistry and drug discovery. Given the limited publicly available data for this specific

isomer (CAS No. 1784360-02-6), this document synthesizes known information and provides

comparative data from closely related isomers to offer predictive insights and a broader

understanding of its chemical nature.

Chemical Identity and Structure
3-Bromo-4-fluoro-2-methylbenzaldehyde is a polysubstituted benzaldehyde derivative. The

strategic placement of bromo, fluoro, and methyl groups on the aromatic ring, in addition to the

aldehyde functionality, creates a unique electronic and steric environment. This substitution

pattern is crucial for its reactivity and potential applications as a building block in the synthesis

of more complex molecules, particularly in the pharmaceutical and agrochemical industries.[1]
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The aldehyde group is a versatile functional handle for a wide range of chemical

transformations, while the halogen substituents (bromine and fluorine) provide sites for cross-

coupling reactions and can modulate the molecule's pharmacokinetic properties.

Molecular Structure:

Caption: Chemical structure of 3-Bromo-4-fluoro-2-methylbenzaldehyde.

Physicochemical Properties
Detailed experimental data for 3-Bromo-4-fluoro-2-methylbenzaldehyde is not extensively

reported. However, key properties can be summarized from supplier data sheets and inferred

from related compounds.

Table 1: Physical and Chemical Properties of 3-Bromo-4-fluoro-2-methylbenzaldehyde and

Related Isomers
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Property

3-Bromo-4-fluoro-
2-
methylbenzaldehyd
e

3-Bromo-4-
fluorobenzaldehyd
e

3-Bromo-2-fluoro-
4-
methylbenzaldehyd
e

CAS Number 1784360-02-6 77771-02-9[3] 1373223-13-2[4][5]

Molecular Formula C₈H₆BrFO C₇H₄BrFO[3] C₈H₆BrFO

Molecular Weight 217.04 g/mol 203.01 g/mol [3] 217.04 g/mol [5]

Physical Form
Solid or semi-solid or

liquid[6]
Crystals Solid

Melting Point Not reported 31-33 °C Not reported

Boiling Point Not reported
138-139 °C at 2.5

mmHg
Not reported

Purity 95%[6] ≥98% 97%[5]

Storage Conditions
Inert atmosphere, 2-8

°C[6]
Ambient

4°C, stored under

nitrogen

Solubility
Insoluble in water

(predicted)
Insoluble in water[3] Not reported

The addition of a methyl group in 3-Bromo-4-fluoro-2-methylbenzaldehyde compared to 3-

Bromo-4-fluorobenzaldehyde increases the molecular weight and is expected to influence its

melting and boiling points. The physical state being described as potentially liquid or semi-solid

suggests a relatively low melting point, possibly near room temperature.[6]

Synthesis and Reactivity
While a specific, peer-reviewed synthesis for 3-Bromo-4-fluoro-2-methylbenzaldehyde is not

readily available, a common approach for synthesizing similar substituted benzaldehydes

involves the electrophilic bromination of a corresponding fluorobenzaldehyde precursor.

A representative protocol for a related compound, 3-bromo-4-fluorobenzaldehyde, involves the

bromination of 4-fluorobenzaldehyde.[7] Another patented method utilizes sodium hypochlorite
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and sodium bromide, offering a greener alternative to using elemental bromine.[1][8]

Representative Synthetic Workflow (Hypothetical for the
target compound)
This workflow is based on established methods for halogenation of substituted benzaldehydes.

Start: 4-Fluoro-2-methylbenzaldehyde
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+ Acid Catalyst
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Product: 3-Bromo-4-fluoro-
2-methylbenzaldehyde

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of the target compound.

The reactivity of 3-Bromo-4-fluoro-2-methylbenzaldehyde is dominated by the aldehyde

group, which can undergo nucleophilic addition, condensation reactions (e.g., to form Schiff

bases or hydrazones), and oxidation or reduction.[9] The bromo-substituent is a key functional

group for palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira),

allowing for the introduction of carbon-carbon or carbon-heteroatom bonds. This dual reactivity

makes it a valuable intermediate in combinatorial chemistry and the synthesis of compound

libraries for drug screening.

Applications in Research and Development
Substituted benzaldehydes are fundamental building blocks in organic synthesis.[2] Their

derivatives are integral to a wide range of biologically active compounds.

Pharmaceutical Development: The benzaldehyde scaffold is present in numerous

therapeutic agents. The specific substitution pattern of 3-Bromo-4-fluoro-2-
methylbenzaldehyde makes it a candidate for synthesizing novel inhibitors, modulators, or

other pharmacologically active molecules. Nitrogen-containing heterocyclic compounds

derived from substituted benzaldehydes, such as benzimidazoles, have shown promise as
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inhibitors for conditions like Alzheimer's disease.[10] Alkoxy-substituted benzaldehydes are

key intermediates for various pharmaceutical ingredients.[11]

Agrochemicals: Halogenated aromatic compounds are widely used in the development of

pesticides and herbicides. 3-Bromo-4-fluorobenzaldehyde is a known intermediate for

pyrethroid insecticides like cyfluthrin.[7]

Materials Science: Aromatic aldehydes are used in the synthesis of polymers, dyes, and

other functional materials. The reactivity of the aldehyde and the potential for modification via

the bromo-group allow for its incorporation into larger, complex molecular architectures.[9]

Safety and Handling
As a laboratory chemical, 3-Bromo-4-fluoro-2-methylbenzaldehyde and its isomers should

be handled with appropriate care, following standard safety protocols.

Table 2: GHS Hazard Information

Hazard Statement Code Description

Harmful if swallowed H302 May cause harm if ingested.

Causes skin irritation H315
Contact with skin may cause

irritation.

Causes serious eye irritation H319
Contact with eyes may cause

significant irritation.

May cause respiratory irritation H335

Inhalation of dust or vapors

may irritate the respiratory

tract.

Data sourced from Sigma-Aldrich for CAS 1784360-02-6[6] and supported by data for related

isomers.[12][13][14]

Recommended Personal Protective Equipment (PPE)
and Handling Procedures:
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Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.

Eye/Face Protection: Wear chemical safety goggles or a face shield conforming to EN166 or

NIOSH standards.[13][14]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Gloves

should be inspected before use and disposed of properly after handling.[15]

Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin

exposure.[14]

Respiratory Protection: If dust or aerosols are generated, use a NIOSH-approved particulate

respirator (e.g., N95).[15]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area.[12]

Storage and Stability:
The compound should be stored in a tightly sealed container in a cool, dry, and well-ventilated

place.[3] Some suppliers recommend storage under an inert atmosphere (e.g., nitrogen or

argon) at refrigerated temperatures (2-8 °C) to ensure long-term stability.[6] The material may

be air-sensitive.[12]
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Personal Protective Equipment (PPE) Handling & Storage
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Caption: Recommended safety and handling workflow for the compound.

Conclusion
3-Bromo-4-fluoro-2-methylbenzaldehyde is a specialized chemical intermediate with

significant potential in synthetic organic chemistry. While detailed characterization data remains

sparse in the public domain, its structural features suggest it is a valuable building block for

creating novel molecules in drug discovery and materials science. Researchers working with

this compound should rely on the safety information provided and can use the properties of

related isomers as a guide for predicting its behavior and developing experimental protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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